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Compound of Interest

Compound Name: N-Benzylideneaniline

Cat. No.: B1666777

An In-depth Technical Guide to N-Benzylideneaniline

This guide provides essential information on the molecular properties of N-
Benzylideneaniline, a significant intermediate in organic synthesis. It is intended for
researchers, scientists, and professionals involved in drug development and chemical
research.

Core Molecular Data

N-Benzylideneaniline is an organic compound with well-defined physical and chemical
properties. The fundamental molecular data is summarized below for easy reference.

Property Value Source
Molecular Formula C13H11N [11121[3114]
Molecular Weight 181.23 g/mol [1112][3]
Linear Formula C6H5N=CHC6H5

Synthesis of N-Benzylideneaniline

The primary method for synthesizing N-Benzylideneaniline is through the condensation
reaction of benzaldehyde and aniline[4]. This reaction is a classic example of the formation of a
Schiff base, where the carbonyl group of an aldehyde or ketone reacts with a primary amine.
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Below is a diagram illustrating the general workflow for this synthesis.
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Caption: Synthesis workflow for N-Benzylideneaniline.

Experimental Protocol: Condensation of
Benzaldehyde and Aniline

While specific laboratory conditions can vary, a general protocol for the synthesis of N-
Benzylideneaniline involves the following steps:
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e Reaction Setup: Equimolar amounts of benzaldehyde and aniline are typically used. The
reaction can be carried out in a suitable solvent, such as ethanol, or neat (without a solvent).

» Mixing and Reaction: The reactants are combined in a reaction vessel. The mixture may be
stirred at room temperature or gently heated to facilitate the condensation reaction. The
formation of water as a byproduct drives the reaction forward.

e Product Isolation: Upon completion of the reaction, the crude product may solidify upon
cooling. The solid N-Benzylideneaniline can then be collected by filtration.

 Purification: The crude product is often purified by recrystallization from a suitable solvent,
such as ethanol, to yield yellowish needle-like crystals[4]. The purity of the final product can
be assessed by techniques like melting point determination and spectroscopy.

This guide provides a foundational understanding of the key molecular characteristics and
synthesis of N-Benzylideneaniline. For detailed experimental parameters and safety
information, it is essential to consult specific laboratory manuals and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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